Cas no 943324-08-1 (1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine)

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine structure
943324-08-1 structure
Product Name:1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
CAS No:943324-08-1
MF:C20H23BN2O4S
MW:398.283623933792
MDL:MFCD11616442
CID:832941
PubChem ID:49758896
Update Time:2024-10-25

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 2-methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-(benzenesulfonyl)-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
    • 2-Methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-boronic acid pinacol ester
    • 2-Methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine,2-methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)
    • QC-364
    • 2-Methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (ACI)
    • 2-Methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
    • 1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • CS-0004196
    • PB28305
    • SY240614
    • SCHEMBL4616627
    • 2-Methyl-1-(phenylsulfonyl)-7-azaindole-3-boronic Acid Pinacol Ester
    • 1-(Benzenesulfonyl)-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • DTXSID40677977
    • MFCD11616442
    • 943324-08-1
    • (2-Methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)boronic acid pinacol ester
    • AKOS025290468
    • AS-42056
    • 1H-Pyrrolo[2,3-b]pyridine,2-methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • MDL： MFCD11616442
    • Inchi： 1S/C20H23BN2O4S/c1-14-17(21-26-19(2,3)20(4,5)27-21)16-12-9-13-22-18(16)23(14)28(24,25)15-10-7-6-8-11-15/h6-13H,1-5H3
    • InChI Key： XRBIXDGVQKMCJG-UHFFFAOYSA-N
    • SMILES： O=S(N1C(C)=C(B2OC(C)(C)C(C)(C)O2)C2C1=NC=CC=2)(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 398.14700
  • Monoisotopic Mass: 398.1471586g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • PSA: 78.80000
  • LogP: 3.96170

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

744209-37-8 744209-37-8
73183-34-3 73183-34-3
943324-08-1 943324-08-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Diglyme ;  3 h, 120 °C
Reference
Preparation of 7-azaindol-2,7-naphthyridine derivatives for the treatment of tumors
, World Intellectual Property Organization, , ,

Production Method 2

943324-07-0 943324-07-0
73183-34-3 73183-34-3
943324-08-1 943324-08-1
Reaction Conditions
Reference
Preparation of 7-azaindole derivatives as TGFβ receptor kinase inhibitors
, Germany, , ,

Production Method 3

943324-07-0 943324-07-0
73183-34-3 73183-34-3
943324-08-1 943324-08-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethylformamide ;  12 h, 90 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12 - 14, cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Preparation of pyrrolo[2,3-b]pyridines as inhibitors of Akt activity
, World Intellectual Property Organization, , ,

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Raw materials

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Preparation Products

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Related Literature

943324-08-1 (1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine) Related Products

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